Cas no 1233525-80-8 (2-(3-bromo-1H-pyrazol-1-yl)ethan-1-ol)

2-(3-bromo-1H-pyrazol-1-yl)ethan-1-ol is a versatile organic compound with a bromo-pyrazolyl group, offering enhanced reactivity and selectivity in various synthetic pathways. Its unique structure facilitates efficient transformation in organic synthesis, enabling the synthesis of complex molecules with high purity. This compound's bromo-pyrazolyl substituent provides a convenient functional group for further transformations, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals.

2-(3-bromo-1H-pyrazol-1-yl)ethan-1-ol structure

1233525-80-8 structure

Product Name:2-(3-bromo-1H-pyrazol-1-yl)ethan-1-ol

CAS No:1233525-80-8

MF:C₅H₇BrN₂O

MW:191.025880098343

MDL:MFCD28247081

CID:5141442

PubChem ID:59402299

Update Time:2026-03-03

2-(3-bromo-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(3-Bromo-pyrazol-1-yl)-ethanol
- 2-(3-bromo-1H-pyrazol-1-yl)ethanol
- 1H-Pyrazole-1-ethanol, 3-bromo-
- 2-(3-bromo-1H-pyrazol-1-yl)ethan-1-ol
- 1233525-80-8
- SAHRWYGGGKIOHK-UHFFFAOYSA-N
- DB-204203
- EN300-3190991
- 3-Bromo-1h-pyrazole-1-ethanol
- MFCD28247081
- SCHEMBL2513425
- 2-(3-bromopyrazol-1-yl)ethanol
- F74318
- MDL： MFCD28247081
- Inchi： 1S/C5H7BrN2O/c6-5-1-2-8(7-5)3-4-9/h1-2,9H,3-4H2
- InChI Key： SAHRWYGGGKIOHK-UHFFFAOYSA-N
- SMILES： N1(CCO)C=CC(Br)=N1

Computed Properties

Exact Mass: 189.97418g/mol
Monoisotopic Mass: 189.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 91
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 38Å²

2-(3-bromo-1H-pyrazol-1-yl)ethan-1-ol Pricemore >>

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